5,6-dimethoxy-2-methyl-1H-benzo[d]imidazole
Overview
Description
“5,6-dimethoxy-2-methyl-1H-benzo[d]imidazole” is a chemical compound with the molecular formula C10H12N2O2 . It belongs to the class of organic compounds known as benzimidazoles, which are organic compounds containing a benzene ring fused to an imidazole ring .
Synthesis Analysis
The synthesis of imidazole-based compounds, such as “this compound”, often involves the reaction of glyoxal and formaldehyde in ammonia . This method, despite producing relatively low yields, is still used to create C-substituted imidazoles .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring fused to an imidazole ring . The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
Imidazole-based compounds, such as “this compound”, play an important role in chemical sciences, biological sciences, and materials science, and are used as a catalyst in compound synthesis and the process of developing new drugs .Scientific Research Applications
Methylglyoxal and Advanced Glycation End-products
Methylglyoxal (MG) is a reactive compound that forms advanced glycation end-products (AGEs) through reactions with proteins. These AGEs, including various imidazole derivatives, have implications in diabetes and neurodegenerative diseases. The study by Nemet, Varga-Defterdarović, and Turk (2006) details the formation, detection, and biological significance of MG and its derivatives in food and organisms, highlighting the importance of understanding these compounds in health contexts (Nemet, Varga-Defterdarović, & Turk, 2006).
Synthesis and Antiviral Activity
Hamdouchi et al. (1999) investigated 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, revealing their potential as antiviral agents. This study exemplifies the synthetic approach and biological evaluation of imidazole derivatives, suggesting their utility in developing new therapeutics (Hamdouchi et al., 1999).
Ferroelectricity and Antiferroelectricity in Benzimidazoles
Horiuchi et al. (2012) demonstrated that chains of amphoteric molecules, including benzimidazoles, can exhibit bistable electric polarity and are electrically switchable, indicating potential applications in ferroelectric devices. This research reveals the structural versatility of imidazole derivatives and their significance in material science (Horiuchi et al., 2012).
Antioxidant and Antimicrobial Activities
Bassyouni et al. (2012) synthesized and evaluated a series of benzo[d]imidazole derivatives for their antioxidant and antimicrobial activities. The study highlights the importance of structural modifications in enhancing biological activities and potential therapeutic applications of imidazole derivatives (Bassyouni et al., 2012).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that benzimidazole derivatives can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
For instance, some benzimidazole derivatives have been found to interfere with riboflavin metabolism .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Result of Action
Benzimidazole derivatives have been associated with a variety of biological activities, including antimicrobial, antifungal, and antitubercular effects .
Action Environment
It is known that factors such as ph, temperature, and the presence of other molecules can affect the activity of similar compounds .
properties
IUPAC Name |
5,6-dimethoxy-2-methyl-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c1-6-11-7-4-9(13-2)10(14-3)5-8(7)12-6/h4-5H,1-3H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZXACZRAUVKJFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC(=C(C=C2N1)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80354290 | |
Record name | 5,6-Dimethoxy-2-methylbenzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80354290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51437-32-2 | |
Record name | 5,6-Dimethoxy-2-methylbenzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80354290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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